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Compound of Interest

Compound Name: 1-(4-Bromophenyl)butan-1-ol

CAS No.: 71411-64-8

Cat. No.: B7771872

Get Quote

Executive Summary & Chemical Identification
1-(4-Bromophenyl)butan-1-ol is a halogenated organic compound.[1][2][3][4][5] Unlike

standard organic solvents (e.g., acetone, ethanol), the presence of the bromine atom at the

para position of the phenyl ring dictates a specific waste stream.[2]

Core Directive: This substance must be segregated into Halogenated Waste streams. Under no

circumstances should it be combined with non-halogenated solvents (fuels blending) or

disposed of down the drain.
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Chemical Attribute Specification Disposal Relevance

Chemical Name 1-(4-Bromophenyl)butan-1-ol Primary Identifier

CAS Number 71411-64-8 (Isomer specific) Use for Waste Manifesting

Molecular Formula C₁₀H₁₃BrO Confirms Halogen Presence

Molecular Weight 229.11 g/mol
Low volatility; likely solid or

viscous oil

Hazard Class
Irritant (H315, H319), Acute

Tox (H302)
Requires PPE during handling

RCRA Status
Characteristic

(Toxic/Halogenated)

DO NOT mix with Non-

Halogenated

The Science of Disposal (Why Segregation Matters)
As researchers, we often view disposal as a bureaucratic step. However, the chemistry dictates

the downstream engineering requirements:[1][2]

Combustion Chemistry: When non-halogenated organics are incinerated, they produce CO₂

and H₂O. When 1-(4-Bromophenyl)butan-1-ol is incinerated, the bromine atom forms

Hydrogen Bromide (HBr) and potentially brominated dioxins.[1][2]

Engineering Consequence: Incinerators burning this waste require specialized "scrubbers"

(caustic sprays) to neutralize the acidic HBr gas before it exits the stack.

Operational Cost: If you throw this brominated compound into a "Non-Halogenated" drum

(intended for simple fuels blending), you contaminate the entire drum. The disposal facility

must then treat the entire 55-gallon mixture as halogenated, often tripling the disposal cost

and risking regulatory fines for mislabeling.

Step-by-Step Disposal Protocol
Phase 1: Waste Characterization
Before moving the vessel, determine the physical state of the waste.
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Scenario A: Pure Chemical (Solid/Viscous Liquid)

Container: Use a wide-mouth high-density polyethylene (HDPE) jar.[1][2]

Labeling: Mark as "Hazardous Waste - Solid, Toxic (Halogenated)."

Action: Do not dissolve it unnecessarily.[5][6][7] Solid waste incineration is often calculated

by weight, and adding solvent increases volume and risk.

Scenario B: Solution (Reaction Mixture)

Solvent Check: Is the compound dissolved in Dichloromethane (DCM) or Chloroform?

YES: The entire mixture is already Halogenated.

NO (e.g., dissolved in Ethanol/Ethyl Acetate): The addition of 1-(4-
Bromophenyl)butan-1-ol converts the entire solution into Halogenated Waste.[1][2]

Action: Pour into the "Halogenated Solvent" carboy (typically red tag/label).

Phase 2: Container Handling & Rinsing
Federal regulations (EPA 40 CFR) require containers to be "RCRA Empty."

Triple Rinse: Rinse the original container 3 times with a minimal amount of a compatible

solvent (e.g., acetone or DCM).

Rinsate Disposal: The solvent used for rinsing MUST be poured into the Halogenated Waste

container, not the sink.

Defacing: Once triple-rinsed, cross out the label on the bottle, write "EMPTY," and discard

the glass in the broken glass/recycling bin (depending on local facility rules).

Decision Logic & Workflow
The following diagram illustrates the decision-making process to ensure compliance.
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Waste Generation:
1-(4-Bromophenyl)butan-1-ol

Physical State?

Pure Solid / Residue

Solid

Solution / Mixture

Liquid

Halogenated Waste Stream
(High Temp Incineration)

Pack in HDPE Jar

Is Solvent Halogenated?

Yes (e.g., DCM)
CRITICAL STEP:

Bromine Contaminates Stream

No (e.g., Ethanol)

Non-Halogenated Stream
(Fuels Blending)

Must Re-Classify as Halogenated

Click to download full resolution via product page

Figure 1: Decision matrix for segregating brominated waste. Note that adding this compound to

a non-halogenated solvent forces the mixture into the Halogenated stream.[2]

Spill Response Procedures (Immediate Action)
If 1-(4-Bromophenyl)butan-1-ol is spilled:
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Evacuate & Ventilate: If the spill is large (>100mL) or outside a fume hood, evacuate the

immediate area.

PPE: Wear nitrile gloves (double gloving recommended), lab coat, and safety goggles.

Containment:

Do NOT use paper towels or combustible materials if the substance is pure (oxidizing

potential of brominated compounds is generally low, but standard protocol prefers inert

absorbents).

Use: Vermiculite, sand, or specialized "Solvent/Organic" spill pads.

Cleanup: Scoop the contaminated absorbent into a sealable bag or jar. Label this debris as

"Hazardous Waste - Debris contaminated with Halogenated Organics."

Regulatory References & Verification
To validate these protocols within your specific jurisdiction, refer to the following authoritative

sources:

PubChem Compound Summary: Verification of chemical identity and physical properties for

1-(4-Bromophenyl)butan-1-ol.

Source:[1]

EPA RCRA Hazardous Waste Codes: Guidelines on F-listed (halogenated solvents) and

characteristic waste.

Source:[1]

Academic Laboratory Safety Guidelines: Best practices for halogenated solvent segregation.

Source:[1][2]

Temple University EHS: Specific protocols for cost-management of halogenated waste.

Source:
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Disclaimer: This guide is for educational and operational planning purposes. Always consult

your facility's specific Chemical Hygiene Plan (CHP) and local Safety Officer before handling

hazardous materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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